2-Isopropoxy-2-(2-methylpyrimidin-5-yl)ethanamine

• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 2-(2-methylpyrimidin-5-yl)-2-propan-2-yloxyethanamine
• InChI: InChI=1S/C10H17N3O/c1-7(2)14-10(4-11)9-5-12-8(3)13-6-9/h5-7,10H,4,11H2,1-3H3
• InChI Key: RXHUXDNPKIRRHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=N1)C(CN)OC(C)C

Description

2-Isopropoxy-2-(2-methylpyrimidin-5-yl)ethanamine is a useful research compound. Its molecular formula is C10H17N3O and its molecular weight is 195.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Isopropoxy-2-(2-methylpyrimidin-5-yl)acetonitrile (169 mg, 0.884 mmol) was dissolved in methanol (10 ml) and 7M NH3 in methanol (4 ml). Argon was bubbled through the solution for 5 minutes. To the reaction was added Raney nickel (100 mg, 1.704 mmol) and it was fitted with a H2-filled balloon. After stirring at room temperature for 20 hours LCMS shows only around 30% conversion and raney nickel (100 mg, 1.70 mmol) was added. The reaction was stirred for another 72 hours, then filtered through a plug of celite and concentrated in vacuo. The crude product used for next reaction without further purification.